(3-Amino-1-benzofuran-2-yl)(4-bromophenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(3-Amino-1-benzofuran-2-yl)(4-bromophenyl)methanone” is a chemical compound with the linear formula C15H10BrNO2. It has a molecular weight of 316.156 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a benzofuran ring attached to a bromophenyl group via a methanone linkage . Further structural elucidation can be performed using techniques such as nuclear magnetic resonance (NMR), infrared (FT-IR) spectroscopy, and UV-Visible spectrophotometry .Scientific Research Applications
Synthesis and Potential Biological Activities
Novel Derivatives and Anti-stress Oxidative Properties : A study explored the electrochemical synthesis of novel 8-amino-1,4-benzoxazine derivatives starting from a similar compound, highlighting their potential anti-stress oxidative properties. This synthesis method presents a straightforward approach to creating compounds with potential biological applications, including antioxidative stress agents (Largeron & Fleury, 1998).
Antioxidant Properties : Another research synthesized derivatives with bromine, investigating their in vitro antioxidant activities. These compounds were evaluated against several assays, demonstrating effective antioxidant power, which suggests these derivatives could be promising molecules for applications requiring antioxidant properties (Çetinkaya et al., 2012).
Antimicrobial and Antifungal Activities : Synthesis of substituted (E)-phenyl{3-(2-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]vinyl)benzofuran-2-yl}methanones has been reported, showing notable antibacterial and antifungal activities. This highlights the compound's relevance in developing new antimicrobial agents (Ashok et al., 2017).
α-Amylase Inhibitors and Radical Scavengers : A study involving the synthesis of benzofuran-2-yl(phenyl)methanone derivatives revealed their potential as α-amylase inhibitors and radical scavengers. This suggests their applicability in managing diseases such as diabetes and conditions requiring antioxidative interventions (Ali et al., 2020).
Synthesis and Molecular Docking Studies : Molecular docking studies of synthesized (3-methoxy-5-nitrobenzofuran-2-yl)(phenyl)methanone derivatives provided insights into their antimicrobial and antioxidant properties. This suggests a methodological approach for understanding the interaction between synthesized compounds and biological targets, aiding in the development of drugs with specific actions (Rashmi et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
(3-amino-1-benzofuran-2-yl)-(4-bromophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrNO2/c16-10-7-5-9(6-8-10)14(18)15-13(17)11-3-1-2-4-12(11)19-15/h1-8H,17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTPPDEUSISZRMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(O2)C(=O)C3=CC=C(C=C3)Br)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
49615-94-3 |
Source
|
Record name | (3-AMINO-1-BENZOFURAN-2-YL)(4-BROMOPHENYL)METHANONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.